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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Hydroxy-PEG2-acid, a bifunctional
molecule increasingly utilized in bioconjugation, drug delivery, and the development of
Proteolysis Targeting Chimeras (PROTACS). Its hydrophilic polyethylene glycol (PEG) spacer,
terminal carboxylic acid, and hydroxyl group offer versatile opportunities for molecular linkage
and functionalization.

Core Molecular Data

Hydroxy-PEG2-acid, systematically named 3-(2-(2-hydroxyethoxy)ethoxy)propanoic acid, is a
valuable crosslinking reagent.[1] Its structure incorporates a hydroxyl group for further
derivatization and a terminal carboxylic acid for conjugation to amine-containing molecules.[1]
[2] The diethylene glycol spacer enhances aqueous solubility of the resulting conjugates.[1][2]

Quantitative Physicochemical Properties

The key quantitative attributes of Hydroxy-PEG2-acid are summarized in the table below. This
data is essential for stoichiometric calculations in experimental protocols and for the
characterization of resulting conjugates.
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Property Value References
Molecular Weight 178.18 g/mol [11[3114115]
Chemical Formula C7H140s [L][3][41[5]
Exact Mass 178.0841 Da [1]

CAS Number 1334286-77-9 [11[3]14]1[5]
Appearance Colorless Liquid [11[31[4]
Purity Typically >95% [1][5]
Density ~1.196 g/cm3 [3]

Solubility Soluble in Water, Ethanol, Be

DMSO, DMF

Experimental Protocols: Amide Bond Formation

A primary application of Hydroxy-PEG2-acid is the covalent linkage to primary amines on

proteins, peptides, or other molecules. This is typically achieved by activating the carboxylic

acid group to form a stable amide bond.

Objective: To conjugate Hydroxy-PEG2-acid to a primary amine-containing molecule (e.g., a

protein or small molecule ligand).

Materials:

e Hydroxy-PEG2-acid

e Amine-containing substrate

» N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC or EDAC)

¢ N-hydroxysuccinimide (NHS) or sulfo-NHS (optional, for increased efficiency)

e Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide

(DMSO))
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e Reaction buffer (e.g., Phosphate-buffered saline (PBS) pH 7.2-8.0)
¢ Quenching reagent (e.g., hydroxylamine)

 Purification system (e.g., dialysis, size-exclusion chromatography)
Methodology:

» Reagent Preparation: Dissolve Hydroxy-PEG2-acid in anhydrous DMF or DMSO to a
desired stock concentration. Separately, prepare a solution of the amine-containing substrate
in the reaction buffer.

o Carboxylic Acid Activation:

o In a separate reaction vessel, dissolve Hydroxy-PEG2-acid, EDC, and NHS (or sulfo-
NHS) in the reaction buffer or an appropriate organic solvent. A typical molar ratio is
1:1.5:1.2 (Acid:EDC:NHS).

o Allow the activation reaction to proceed for 15-30 minutes at room temperature. This step
forms a more stable amine-reactive NHS ester.

o Conjugation Reaction:

o Add the activated Hydroxy-PEG2-acid solution to the solution of the amine-containing
substrate.

o The molar excess of the PEG linker over the substrate will depend on the desired degree
of labeling and should be determined empirically.

o Allow the reaction to proceed for 2 hours to overnight at room temperature or 4°C, with
gentle stirring.

e Reaction Quenching: Add a quenching reagent, such as hydroxylamine, to a final
concentration of 10-50 mM to stop the reaction by hydrolyzing any unreacted NHS esters.

 Purification: Remove unreacted PEG linker and byproducts from the final conjugate using an
appropriate purification method, such as dialysis, tangential flow filtration, or size-exclusion
chromatography.
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+ Characterization: Analyze the purified conjugate to determine the degree of labeling and
confirm its identity and purity using techniques like SDS-PAGE, mass spectrometry, or
HPLC.

Visualizations: Workflow and Pathways

To facilitate a clearer understanding of the processes involving Hydroxy-PEG2-acid, the
following diagrams illustrate key workflows and relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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